Cas no 92002-47-6 (2-[(20-Bromoicosyl)oxy]oxane)

2-[(20-Bromoicosyl)oxy]oxane structure
2-[(20-Bromoicosyl)oxy]oxane structure
Product Name:2-[(20-Bromoicosyl)oxy]oxane
CAS No:92002-47-6
MF:C25H49BrO2
MW:461.559367895126
CID:2814547
PubChem ID:14863006
Update Time:2025-04-21

2-[(20-Bromoicosyl)oxy]oxane Chemical and Physical Properties

Names and Identifiers

    • 92002-47-6
    • DTXSID40564797
    • 2-[(20-BROMOICOSYL)OXY]OXANE
    • 2-[(20-Bromoicosyl)oxy]oxane
    • Inchi: 1S/C25H49BrO2/c26-22-18-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-19-23-27-25-21-17-20-24-28-25/h25H,1-24H2
    • InChI Key: VFXREZSPMISCOD-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCCCCCCCCCCCCOC1CCCCO1

Computed Properties

  • Exact Mass: 460.29159Da
  • Monoisotopic Mass: 460.29159Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 21
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.7
  • Topological Polar Surface Area: 18.5Ų
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